Cas no 128-38-1 (Ethyl 712)

Ethyl 712 Properties

Names and Identifiers

• 3,3',5,5'-Tetra-tert-butyl-[1,1'-biphenyl]-4,4'-diol
• 2,2',6,6'-Tetra-tert-butyl-4,4'-dihydroxybiphenyl
• [1,1'-Biphenyl]-4,4'-diol,3,3',5,5'-tetrakis(1,1-dimethylethyl)-
• 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-hydroxyphenyl)phenol
• 3,3',5,5'-TETRA(TERT-BUTYL)[1,1'-BIPHENYL]-4,4'-DIOL
• 2,2',6,6'-tetra-tert-butyl-4,4'-biphenol
• 2,2',6,6'-tetra-tert-butyl-p,p'-biphenol
• 3,3',5,5'-tetra-t-butyl-4,4'-dihydroxybiphenyl
• 3,3',5,5'-Tetra-tert-butylbiphenyl-4,4'-diol
• 4,3,3',5,5'-tetra-tert-butyl
• Ethyl 712
• 2,2',6,6'-Tetra-tert-butyl-[1,1'-biphenyl]-4,4'-diol
• 3,3',5,5'-Tetra-tert-butyl-4,4'-biphenol
• 3,3',5,5'-Tetra-tert-butyl-4,4'-biphenyldiol
• 3,3',5,5'-Tetra-tert-butyl-4,4'-dihydroxy-1,1'-biphenyl
• Agidol 5
• 4,4'-Bi(2,6-di-tert-butylphenol)
• 4,4-DI-(2,6-DI-TERT-BUTYLPHENOL)
• 4,4'-bis(2,6-di-tert-butylphenol)
• 3,3'',5,5''-Tetra-tert-butyl-4,4''-biphenol
• 43【bisphenol】
• H-212
• H-212/43【bisphenol】
• D85N5VOL1N
• 4,4-Bis(2,6-di-tert-butylphenol)
• [1,1'-Biphenyl]-4,4'-diol, 3,3',5,5'-tetrakis(1,1-dimethylethyl)-
• Inter008513,3',5,5'-Tetra-tert-butyl-4,4'-dihydroxybiphenyl
• 2,6-bis(tert-butyl)-4-[3,5-bis(tert-butyl)-4-hydroxyphenyl]phenol
• 4, 3,3',5,5'-tetra-tert-butyl-
• [1,4'-diol, 3,3',5,5'-tetrakis(1,1-d
• 2,2',6,6'-Tetra-tert-butyl-4,4'-biphenol
• NSC61171
• 2,2',6,6'-tetra-t-butyl-4,4'-biphenol
• 4,4'-DIHYDROXY-3,5,3',5'-TETRA-TERT-BUTYLBIPHENYL
• UNII-D85N5VOL1N
• 3,3',5,5'-TETRAKIS(1,1-DIMETHYLETHYL)-1,1'-BIPHENYL-4,4'-DIOL
• NSC 14479
• NSC39768
• 4,4'-Biphenyldiol, 3,3',5,5'-tetra-tert-butyl-
• [1,4'-diol, 3,3',5,5'-tetrakis(1,1-dimethylethyl)-
• BIS(2,6-DI-TERT-BUTYLPHENOL), 4,4'-
• P,P'-BIPHENOL, 2,2',6,6'-TETRA-TERT-BUTYL-
• 4,4'-dihydroxy-3,3',5,5'-tetra-tert-butylbiphenyl
• SCHEMBL803157
• 3,3',5,5'-TETRA-TERT-BUTYL-P,P'-BIPHENOL
• HMS548C02
• DTXSID0073160
• Maybridge1_002334
• 3,3',5,5'-TETRA-TERT-BUTYL-4,4'-DIHYDROXYDIPHENYL
• DivK1c_001086
• CHEMBL1662
• BDBM50266966
• 3,3',5,5'-TETRATERT-BUTYL[1,1'-BIPHENYL]-4,4'-DIOL
• 128-38-1
• 3,5,3',5'-TETRA-TERT-BUTYL-4,4'-DIHYDROXYDIPHENYL
• MFCD00069443
• EINECS 204-883-5
• 2,2',6,6'-Tetra-tert-butyl-4,4'-dihydroxybiphenyl, >/=98%
• NSC-39768
• FT-0613997
• 3,3',5,5'-tetra(t-butyl)-4,4'-dihydroxybiphenyl
• AKOS022179598
• CCRIS 5824
• CDS1_000046
• (1,1'-Biphenyl)-4,4'-diol, 3,3',5,5'-tetrakis(1,1-dimethylethyl)-
• 3,3',5,5'-TETRA-TERT-BUTYL-4,4'-HYDROXYBIPHENYL
• 3,3',5,5'-tetra-tert-butyl-4,4'-dihydroxybiphenyl
• 3,3',5,5'-Tetra(t-butyl)biphenenol
• CS-0334581
• BRD-K60303011-001-01-5
• Q27276235
• di(2,6-di-t-butylphenol)
• 3,3',5,5'-TETRA-TERT-BUTYL(1,1'-BIPHENYL)-4,4'-DIOL
• NSC-61171
• GSOYMOAPJZYXTB-UHFFFAOYSA-N
• NSC14479
• AS-71733
• T71682
• NS00024050
• NSC-14479
• 3,3',5,5'-TETRA-TERT-BUTYL-4,4'-BIPHENYLDIOL
• DB-025992
• 3,3',5,5'-tetra-tert-butyl-4,4'-biphenol
• 2,2',6,6'-TETRA-TERT-BUTYL-4,4'-BIPHENOL
• 3,3',5,5'-TETRA-TERT-BUTYL-4,4'-DIHYDROXY-1,1'-BIPHENYL
• 3,3',5,5'-tetra(tert-butyl)[1,1'-biphenyl]-4,4'-diol
• 4,4'-Bis(2,6-di-tert-butylphenol)
• 3,3',5,5'-tetra-tert-butylbiphenyl-4,4'-diol
• +Expand

• MDL： MFCD00069443
• InChIKey： GSOYMOAPJZYXTB-UHFFFAOYSA-N
• Inchi： 1S/C28H42O2/c1-25(2,3)19-13-17(14-20(23(19)29)26(4,5)6)18-15-21(27(7,8)9)24(30)22(16-18)28(10,11)12/h13-16,29-30H,1-12H3
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1C([H])=C(C(=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 410.31800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 410.318480578g/mol
• Heavy Atom Count: 30
• Complexity: 465
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 7.95480
• PSA: 40.46000
• Melting Point: 184.0 to 187.0 deg-C
• λmax: 265(lit.)
• Density: 0.981

Ethyl 712 Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant

Ethyl 712 Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%